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Compound of Interest

Compound Name: Lithium metatungstate

Cat. No.: B089344

This guide provides a comprehensive overview of the safety data and handling precautions for
lithium metatungstate (LMT), a high-density solution commonly utilized by researchers,
scientists, and drug development professionals for density gradient centrifugation and mineral
separation.[1][2] This document synthesizes critical information from safety data sheets and
technical resources to ensure the safe and effective use of LMT in a laboratory setting.

Chemical and Physical Properties

Lithium metatungstate is an inorganic compound, specifically a polyoxometalate, with the
foundational Keggin anion structure, [H2W12040]6~.[2][3] It is typically supplied as a high
specific gravity, pale yellow, odorless supersaturated solution.[4][5]

Table 1: Physical and Chemical Properties of Lithium Metatungstate Solution
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Property Value

Chemical Formula Lis[H2W120a40]

CAS Number 127463-01-8

Appearance Pale yellow, high specific gravity supersaturated

solution with no odor.[4][5]

pH Approximately 4.0 - 6.[5][6]

Approx. 3.7 (for the solution containing 79.2%
Specific Gravity (H20 = 1) LMT).[4] Can be adjusted between 1.01 and 3.0

at room temperature.[6]

Solubility in Water Soluble.[4]
Boiling Point Not Applicable.[4]
Melting Point Not Applicable.[4]

Solutions begin to decompose at 80°C (175°F).
[41[5]

Decomposition Temperature

Hazard Identification and Toxicology

While generally considered to have low toxicity and to be non-flammable, lithium
metatungstate is not without hazards.[3][4] It is harmful if swallowed and can cause irritation to
the skin, eyes, and respiratory system upon contact with dust or mists.[4]

Table 2: Hazard and Toxicity Data for Lithium Metatungstate
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Hazard Description

Acute Oral Toxicit The oral lethal dose of similar tungsten salts is
cute Oral Toxici
Y approximately 1000 mg/kg (oral, rats).[4]

High concentrations of vapors may induce
headache, dizziness, drowsiness, and nausea.
Inhalation Prolonged exposure may cause irritation.[5]

Dust or mist may irritate the respiratory system.

[4]

Skin Contact Prolonged exposure may cause skin irritation.[5]

Eye Contact May cause slight irritation to eyes.[5]

Harmful if swallowed.[4] Ingestion may cause

Ingestion
adverse effects.[5]

_ May cause central nervous system
Chronic Exposure _
disturbances.[4]

Not listed as a carcinogen by NTP, IARC, or

Carcinogenicity OSHA.[4]

Table 3: Exposure Limits for Lithium Metatungstate (as Tungsten)

Regulatory Body Exposure Limit

OSHA PEL 1 mg/m3

ACGIH TLV 1 mg/m3

OSHA PEL (STEL) 3 mg/m3
Source:[4]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of lithium metatungstate are
not readily available in the public domain. The provided toxicological data is based on
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information from safety data sheets, which typically reference internal studies or data from
similar compounds.[4] The oral lethal dose mentioned is for "similar tungsten salts," indicating
that specific LD50 studies on lithium metatungstate itself may not have been published.[4]

Handling Precautions and Personal Protective
Equipment (PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
essential to minimize exposure and ensure safety in the laboratory.

« Handling: Avoid contact with skin and eyes.[4] Do not breathe mists or dust.[4] Wash hands
thoroughly before eating, drinking, or smoking and after handling.[5] Use only in well-
ventilated areas.[4]

o Storage: Store in a cool, dry, well-ventilated space.[4] Keep containers closed when not in
use.[5] Store away from incompatible materials.[4] Use only plastic or glass containers for
storage and handling.[6]

The following diagram illustrates the recommended personal protective equipment when
working with lithium metatungstate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Lithium tungstate - Wikipedia [en.wikipedia.org]

e 2. Lithium metatungstate | 12411-56-2 | Benchchem [benchchem.com]
e 3. LST Heavy Liquids [heavyliquids.com]

e 4. geoliquids.com [geoliquids.com]

e 5. nebula.wsimg.com [nebula.wsimg.com]

e 6. Imtliquid.com [Imtliquid.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://geoliquids.com/wp-content/uploads/2014/03/MSDS-Lithium-Metatungstate.pdf
https://www.benchchem.com/product/b089344?utm_src=pdf-body
https://geoliquids.com/wp-content/uploads/2014/03/MSDS-Lithium-Metatungstate.pdf
https://geoliquids.com/wp-content/uploads/2014/03/MSDS-Lithium-Metatungstate.pdf
https://geoliquids.com/wp-content/uploads/2014/03/MSDS-Lithium-Metatungstate.pdf
https://nebula.wsimg.com/ac7f20f5358f8e6118f427913920daf9?AccessKeyId=7E316E8B835649541C5B&disposition=0&alloworigin=1
https://geoliquids.com/wp-content/uploads/2014/03/MSDS-Lithium-Metatungstate.pdf
https://geoliquids.com/wp-content/uploads/2014/03/MSDS-Lithium-Metatungstate.pdf
https://nebula.wsimg.com/ac7f20f5358f8e6118f427913920daf9?AccessKeyId=7E316E8B835649541C5B&disposition=0&alloworigin=1
https://geoliquids.com/wp-content/uploads/2014/03/MSDS-Lithium-Metatungstate.pdf
https://www.lmtliquid.com/faq.html
https://www.benchchem.com/product/b089344?utm_src=pdf-body
https://www.benchchem.com/product/b089344?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Lithium_tungstate
https://www.benchchem.com/product/b089344
https://heavyliquids.com/technical_data.html
https://geoliquids.com/wp-content/uploads/2014/03/MSDS-Lithium-Metatungstate.pdf
https://nebula.wsimg.com/ac7f20f5358f8e6118f427913920daf9?AccessKeyId=7E316E8B835649541C5B&disposition=0&alloworigin=1
https://www.lmtliquid.com/faq.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Lithium Metatungstate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089344+#safety-data-sheet-and-handling-precautions-
for-lithium-metatungstate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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